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Compound of Interest

Compound Name: SR 146131

Cat. No.: B1682613 Get Quote

Technical Support Center: SR 146131
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of SR 146131, a

potent and selective nonpeptide cholecystokinin 1 (CCK1) receptor agonist.[1][2][3]

Frequently Asked Questions (FAQs)
Q1: What is SR 146131 and what is its primary mechanism of action?

SR 146131 is a potent, orally available, and selective nonpeptide agonist for the

cholecystokinin 1 (CCK1) receptor.[1][3] It functions as a positive allosteric modulator of the

CCK1 receptor.[4] As a CCK1 receptor agonist, it stimulates various intracellular events linked

to receptor activation.[1] The CCK1 receptor is a G protein-coupled receptor (GPCR), and its

activation by SR 146131 initiates downstream signaling cascades.[1][2]

Q2: What are the recommended solvents for dissolving SR 146131?

SR 146131 exhibits high solubility in Dimethyl Sulfoxide (DMSO).[1][5] For in vitro studies,

DMSO is the most commonly used solvent. For in vivo applications, stock solutions in DMSO

are often further diluted in vehicles such as corn oil or a mixture of PEG300, Tween-80, and

saline.[1]

Q3: How should I store SR 146131 powder and its stock solutions?

Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[1]
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In solvent: Store stock solutions at -80°C for up to 2 years or at -20°C for up to 1 year.[1] It is

highly recommended to aliquot the stock solution after preparation to avoid repeated freeze-

thaw cycles.[1][6]

Troubleshooting Guide
Issue: My SR 146131 solution appears cloudy or has precipitated.

Possible Cause 1: Incomplete Dissolution.

Solution: SR 146131 may require assistance to fully dissolve, especially at high

concentrations. Use of an ultrasonic bath is recommended to aid dissolution in DMSO.[1]

[5] Gentle heating can also be applied, but be cautious to avoid degradation of the

compound.

Possible Cause 2: Low Purity of DMSO.

Solution: The presence of water in DMSO can significantly impact the solubility of SR
146131.[1] Always use newly opened, high-purity, anhydrous DMSO for preparing stock

solutions.

Possible Cause 3: Supersaturation.

Solution: If you are preparing a solution at a concentration close to its solubility limit,

precipitation may occur. Try preparing a slightly more dilute stock solution. Ensure the final

concentration in your experimental medium is well below the solubility limit to prevent

precipitation upon dilution.

Possible Cause 4: Incompatibility with Aqueous Buffers.

Solution: When diluting a DMSO stock solution into an aqueous buffer for your experiment,

the final concentration of DMSO should be kept low (typically <0.5%) to maintain the

solubility of SR 146131 and to minimize solvent toxicity to cells. If precipitation occurs

upon dilution, consider using a different formulation for aqueous solutions, such as those

involving solubilizing agents like SBE-β-CD.[1]

Data Presentation

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/SR_146131.html
https://www.medchemexpress.com/SR_146131.html
https://www.medchemexpress.com/SR_146131.html?locale=ja-JP
https://www.benchchem.com/product/b1682613?utm_src=pdf-body
https://www.benchchem.com/product/b1682613?utm_src=pdf-body
https://www.medchemexpress.com/SR_146131.html
https://labsolu.ca/product/sr-146131/
https://www.benchchem.com/product/b1682613?utm_src=pdf-body
https://www.benchchem.com/product/b1682613?utm_src=pdf-body
https://www.medchemexpress.com/SR_146131.html
https://www.benchchem.com/product/b1682613?utm_src=pdf-body
https://www.medchemexpress.com/SR_146131.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Solubility of SR 146131 in Various Solvents

Solvent Concentration Remarks

DMSO 250 mg/mL (409.73 mM)

Ultrasonic assistance is

needed. Use newly opened,

hygroscopic DMSO.[1][5]

10% DMSO in 90% Corn Oil ≥ 2.08 mg/mL (3.41 mM) Results in a clear solution.[1]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
2.08 mg/mL (3.41 mM)

Forms a suspended solution;

ultrasonic assistance is

needed.[1]

10% DMSO in 90% (20% SBE-

β-CD in Saline)
2.08 mg/mL (3.41 mM)

Forms a suspended solution;

ultrasonic assistance is

needed.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM SR 146131 Stock Solution in DMSO

Weighing: Accurately weigh the required amount of SR 146131 powder (Molecular Weight:

610.16 g/mol ).[1] For 1 mL of a 10 mM solution, you will need 6.1016 mg.

Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to the powder.

Dissolution: Vortex the solution briefly and then place it in an ultrasonic bath until the solid is

completely dissolved.

Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at

-80°C or -20°C.

Protocol 2: Preparation of an In Vivo Dosing Solution in Corn Oil

Prepare Stock: Prepare a concentrated stock solution of SR 146131 in DMSO (e.g., 20.8

mg/mL).[1]
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Dilution: For a 1 mL working solution, add 100 µL of the DMSO stock solution to 900 µL of

corn oil.[1]

Homogenization: Mix thoroughly by vortexing to ensure a uniform and clear solution.[1]
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Workflow for preparing an SR 146131 stock solution.
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Simplified signaling pathway of the CCK1 receptor activated by SR 146131.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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